Cas no 592-98-3 (3-Octene)

3-Octene structure
3-Octene structure
Product Name:3-Octene
CAS No:592-98-3
MF:C8H16
MW:112.212642669678
CID:375241
PubChem ID:638228
Update Time:2025-04-19

3-Octene Chemical and Physical Properties

Names and Identifiers

    • 3-Octene
    • Oct-3-ene
    • NSC 95418
    • (3E)-3-Octene
    • EINECS 238-990-3
    • O0134
    • EC 246-920-8
    • (3E)-oct-3-ene
    • DTXSID90872995
    • AKOS015916273
    • Octene (all isomers)
    • trans-3-Octene
    • (E)-3-C8H16
    • J-008563
    • EINECS 246-920-8
    • 14919-01-8
    • NSC95418
    • UNII-BY37UED16B
    • CHEBI:167526
    • InChI=1/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5
    • MFCD00039971
    • (E)-3-Octene
    • 3-octene, (3E)-
    • UNII-2A4P9KO860
    • NSC-95418
    • 2A4P9KO860
    • HSDB 5146
    • trans-3-Octene, 98%
    • Q27160872
    • 3-Octene, (E)-
    • EINECS 209-779-3
    • (E)-Oct-3-ene
    • 592-98-3
    • CHEBI:88863
    • .GAMMA.-TRANS-OCTENE
    • NS00008142
    • BY37UED16B
    • J-006449
    • Inchi: 1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+
    • InChI Key: YCTDZYMMFQCTEO-FNORWQNLSA-N
    • SMILES: C(CC)C/C=C/CC

Computed Properties

  • Exact Mass: 112.12528
  • Monoisotopic Mass: 112.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 53.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.727
  • Boiling Point: 120.9°Cat760mmHg
  • Flash Point: 15.1°C
  • PSA: 0
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